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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707 Get Quote

CAS Number: 3681-78-5 Molecular Formula: C₁₅H₃₀O₂

This technical guide provides an in-depth overview of propyl laurate, a fatty acid ester with

significant applications in research and drug development. The document details its chemical

and physical properties, synthesis protocols, and its role as a penetration enhancer in topical

and transdermal drug delivery systems.

Chemical and Physical Properties
Propyl laurate, also known as propyl dodecanoate, is the ester of lauric acid and propanol. It

is a colorless oily liquid at room temperature.[1][2] Key quantitative properties are summarized

in the table below for easy reference and comparison.
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Property Value Reference

Molecular Weight 242.40 g/mol [3][4][5][6][7]

CAS Number 3681-78-5 [1][2][3][4][5][6]

Molecular Formula C₁₅H₃₀O₂ [1][2][3][4][5][6][7]

Density 0.86 g/mL at 25 °C [6]

Boiling Point 285.23 °C (estimate) [5]

Melting Point 4.2 °C (estimate) [5]

Refractive Index 1.4335 [5]

LogP 6.110 [5]

Synthesis of Propyl Laurate
Propyl laurate is primarily synthesized through the esterification of lauric acid with propanol or

via transesterification reactions. Various catalytic methods, including enzymatic and chemical

catalysis, have been employed to optimize reaction efficiency and yield.

Experimental Protocol 1: Enzymatic Synthesis via
Transesterification
This protocol describes the synthesis of propyl laurate from vinyl laurate and n-propanol using

a lipase catalyst in a high-pressure reactor with supercritical carbon dioxide (SC-CO₂) as the

solvent.[3][5]

Materials:

Vinyl laurate

n-Propanol

Immobilized lipase (e.g., PVA/CHI lipase)

Supercritical grade carbon dioxide
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Equipment:

50 mL high-pressure reactor with pressure and temperature control

High-pressure liquid pump for CO₂

Gas chromatograph (GC) with a flame ionization detector (FID) for analysis

Gas chromatography-mass spectrometry (GC-MS) for product confirmation

Procedure:

Add a predetermined amount of vinyl laurate and n-propanol to the high-pressure reactor.

Introduce a fixed amount of the immobilized lipase to the reactor to initiate the reaction.

Seal the reactor and integrate it into the SC-CO₂ high-pressure system.

Pump liquid CO₂ into the reactor at a controlled flow rate (e.g., 3.5 mL/min).

Set the desired reaction pressure and temperature as determined by response surface

methodology (RSM) for a predetermined duration.

Upon completion, slowly release the SC-CO₂ pressure through a thermostatic limiter to

collect the reaction products.

Analyze the products using GC-FID to determine the yield and conversion. The GC oven

temperature program can be set to an initial temperature of 90°C for 4 minutes, followed by

an increase to 240°C at a rate of 10°C/min.[3][5]

Confirm the identity of the product using GC-MS.[3][5]

Experimental Protocol 2: High-Shear Mixing-Assisted
Esterification
This method utilizes high-shear mixing (HSM) to intensify the esterification of lauric acid with

propanol, catalyzed by sulfuric acid.[1]
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Materials:

Lauric acid (LA)

1-Propanol

Sulfuric acid (catalyst)

Equipment:

High-shear mixer

Reaction vessel with temperature control

Procedure:

Carry out the liquid-phase esterification in a batch reactor.

Maintain the reaction temperature at 60°C.

Use an alcohol to lauric acid molar ratio of 13:1.

Add sulfuric acid as the catalyst at a concentration of 4.0 wt% relative to the amount of lauric

acid.

Apply high-shear mixing at 500 rpm for a reaction time of 12 minutes.

Monitor the conversion of lauric acid by determining the acid value (AV) of the reaction

mixture before and after the reaction using titration.[1]

Application in Drug Development: Penetration
Enhancement
Propyl laurate and other fatty acid esters are utilized in topical and transdermal drug delivery

systems as penetration enhancers.[8][9][10][11][12] These compounds facilitate the transport of

active pharmaceutical ingredients (APIs) across the stratum corneum, the outermost layer of

the skin, which acts as a significant barrier.
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The primary mechanism of action for fatty acid esters as penetration enhancers involves the

disruption of the highly ordered lipid structure of the stratum corneum. This fluidization of the

intercellular lipids decreases the barrier function of the skin, thereby increasing the permeation

of the drug.

Below is a logical workflow illustrating the role of propyl laurate in the development of a topical

drug formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

